Cas no 63489-58-7 (2,6-difluoro-4-aminopyridine)
2,6-Difluoro-4-aminopyridine is a fluorinated pyridine derivative with a molecular formula of C5H4F2N2. This compound features a primary amine group at the 4-position and fluorine substituents at the 2- and 6-positions, which enhance its reactivity and stability. The electron-withdrawing fluorine atoms influence the pyridine ring's electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features enable selective functionalization, facilitating the development of biologically active compounds. The compound's high purity and well-defined reactivity profile make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other fine chemical applications. Proper handling under inert conditions is recommended due to its sensitivity.
2,6-difluoro-4-aminopyridine structure
Product Name:2,6-difluoro-4-aminopyridine
CAS No:63489-58-7
MF:C5H4F2N2
MW:130.095467567444
MDL:MFCD08436089
CID:960335
PubChem ID:11286475
Update Time:2025-06-07
2,6-difluoro-4-aminopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoropyridin-4-amine
- 4-Amino-2,6-difluoropyridine
- 2,6-difluoro-4-aminopyridine
- 2,6-difluoro-4-pyridinamine
- 2,6-difluoro-4-pyridylamine
- 2,6-difluoro-pyridin-4-ylamine
- 4-Pyridinamine,2,6-difluoro
- CHEMBL117189
- AKOS006339208
- CS-W005329
- 2,,6-difluoro-4-aminopyridine
- OWXBXLGJIFPPMS-UHFFFAOYSA-N
- AM20061397
- SCHEMBL4858631
- SB21220
- 4-Pyridinamine, 2,6-difluoro-
- EN300-117234
- DTXSID20461139
- 63489-58-7
- AS-41531
- A26083
- SY040109
- DB-082199
- MFCD08436089
- (2,6-difluoro-pyridin-4-yl)-amine
-
- MDL： MFCD08436089
- Inchi： 1S/C5H4F2N2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
- InChI Key： OWXBXLGJIFPPMS-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(N=1)F)N
Computed Properties
- Exact Mass: 130.03400
- Monoisotopic Mass: 130.03425446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 89
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Melting Point: 124-125
- PSA: 38.91000
- LogP: 1.52320
2,6-difluoro-4-aminopyridine Security Information
- Hazardous Material transportation number：2811
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：Ⅲ
2,6-difluoro-4-aminopyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-difluoro-4-aminopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 049767-1g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 95% | 1g |
￡67.00 | 2022-03-01 | |
| Fluorochem | 049767-5g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 95% | 5g |
￡234.00 | 2022-03-01 | |
| Fluorochem | 049767-10g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 95% | 10g |
￡420.00 | 2022-03-01 | |
| Fluorochem | 049767-25g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 95% | 25g |
£927.00 | 2021-05-20 | |
| abcr | AB467784-1 g |
2,6-Difluoropyridin-4-amine, min. 95%; . |
63489-58-7 | 1g |
€155.20 | 2023-07-18 | ||
| abcr | AB467784-5 g |
2,6-Difluoropyridin-4-amine, min. 95%; . |
63489-58-7 | 5g |
€413.60 | 2023-07-18 | ||
| abcr | AB467784-10 g |
2,6-Difluoropyridin-4-amine, min. 95%; . |
63489-58-7 | 10g |
€757.00 | 2023-07-18 | ||
| Apollo Scientific | PC9706-250mg |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 97% | 250mg |
£32.00 | 2025-02-22 | |
| Apollo Scientific | PC9706-1g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 97% | 1g |
£72.00 | 2025-02-22 | |
| Apollo Scientific | PC9706-5g |
4-Amino-2,6-difluoropyridine |
63489-58-7 | 97% | 5g |
£295.00 | 2025-02-22 |
2,6-difluoro-4-aminopyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
63489-58-7 (2,6-difluoro-4-aminopyridine) Related Products
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- 60186-23-4(2-fluoropyridine-3,4-diamine)
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